Cas no 14696-74-3 (Imidodisulfuric acid,potassium salt (1:2))

• Product Name: Imidodisulfuric acid,potassium salt (1:2)
• CAS No: 14696-74-3
• MF: HK₂NO₆S₂
• MW: 253.337639570236
• CID: 98712
• PubChem ID: 16213114
• Update Time: 2025-06-06

Imidodisulfuric acid,potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Imidodisulfuric acid,potassium salt (1:2)
• dipotassium,N-sulfonatosulfamate
• dipotassium imidodisulfate
• POTASSIUM IMIDODISULFONATE
• potassium imidodisulfate
• DTXSID00583782
• AKOS032947925
• potassium iminodisulfate
• 14696-74-3
• dipotassium;N-sulfonatosulfamate
• HAJLPMNXWZUYTL-UHFFFAOYSA-L

• Inchi： 1S/2K.H3NO6S2/c;;2-8(3,4)1-9(5,6)7/h;;1H,(H,2,3,4)(H,5,6,7)/q2*+1;/p-2
• InChI Key： HAJLPMNXWZUYTL-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(NS(=O)(=O)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 252.85193
• Monoisotopic Mass: 252.8519421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Melting Point: 430 °C(lit.)
• PSA: 126.43

Imidodisulfuric acid,potassium salt (1:2) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38